![molecular formula C10H16O3 B1431952 2-{1,4-Dioxaspiro[4.5]decan-6-yl}acetaldehyde CAS No. 809233-15-6](/img/structure/B1431952.png)
2-{1,4-Dioxaspiro[4.5]decan-6-yl}acetaldehyde
Overview
Description
“2-{1,4-Dioxaspiro[4.5]decan-6-yl}acetaldehyde” is a chemical compound with the CAS Number: 809233-15-6 . It has a molecular weight of 184.24 . The compound is in liquid form .
Synthesis Analysis
The synthesis of 2-{1,4-Dioxaspiro[4.5]decan-6-yl}acetaldehyde involves the use of 2-acetylcyclohexanone via ethylene ketal formation, hydrazone formation, and iodination . This process is followed by aminocarbonylation in the presence of a palladium-phosphine precatalyst .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H16O3/c11-6-4-9-3-1-2-5-10(9)12-7-8-13-10/h6,9H,1-5,7-8H2 .Chemical Reactions Analysis
The compound can be obtained in high yields via palladium-catalysed aminocarbonylation . The influence of the amine nucleophiles and the reaction conditions on the isolated yields was investigated .Physical And Chemical Properties Analysis
The compound is a liquid at room temperature . It has a storage temperature of 4 degrees Celsius .Scientific Research Applications
Based on the information available, here is a comprehensive analysis of “2-{1,4-Dioxaspiro[4.5]decan-6-yl}acetaldehyde” focusing on its scientific research applications:
Pharmaceutical Research
This compound has potential applications in pharmaceutical research, particularly in the synthesis of Gi protein-biased μ-receptor agonists . These agonists are expected to have better analgesic effects and significantly reduced opioid-related adverse reactions .
Organic Synthesis
“2-{1,4-Dioxaspiro[4.5]decan-6-yl}acetaldehyde” is used in organic synthesis, especially in the formation of acrylamides via palladium-catalysed aminocarbonylation. This process is significant for creating compounds with potential medicinal properties .
Analytical Chemistry
The derivatives of this compound are analyzed using gas chromatography, which is crucial in determining the purity and composition of synthesized compounds. This application is essential in quality control and research settings .
Biochemistry
There may be applications in biochemistry for studying enzyme reactions or metabolic pathways involving similar spirocyclic structures.
Unfortunately, due to the specificity of the compound and the niche nature of its applications, detailed information on six to eight unique applications is not readily available from the search results. Further research in specialized databases or scientific literature may be required to uncover additional applications.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with the compound are H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
2-(1,4-dioxaspiro[4.5]decan-6-yl)acetaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O3/c11-6-4-9-3-1-2-5-10(9)12-7-8-13-10/h6,9H,1-5,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTZKMSMIJHDHIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C(C1)CC=O)OCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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